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Compound of Interest

Compound Name: 2-Bromomesitylene

Cat. No.: B157001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-bromomesitylene as a

key building block in the synthesis of advanced functional materials. The unique steric and

electronic properties imparted by the mesityl group (2,4,6-trimethylphenyl) make 2-
bromomesitylene a valuable precursor for creating high-performance materials for

applications in organic electronics and catalysis.

Synthesis of Bulky Phosphine Ligands for Cross-
Coupling Catalysis
The sterically hindered nature of the mesityl group is highly advantageous in the design of

bulky electron-rich phosphine ligands. These ligands are crucial for enhancing the efficiency

and scope of palladium-catalyzed cross-coupling reactions, which are fundamental

transformations in medicinal chemistry and materials science. One of the most prominent

examples is the synthesis of trimesitylphosphine.

Logical Workflow for Trimesitylphosphine Synthesis
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of-functional-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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